3-[[1-(5-Cyclopropyl-1,3,4-thiadiazol-2-yl)piperidin-4-yl]methyl]quinazolin-4-one

• IUPAC Name: 3-[[1-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)piperidin-4-yl]methyl]quinazolin-4-one
• InChI: InChI=1S/C19H21N5OS/c25-18-15-3-1-2-4-16(15)20-12-24(18)11-13-7-9-23(10-8-13)19-22-21-17(26-19)14-5-6-14/h1-4,12-14H,5-11H2
• InChI Key: HXELGSTZLIRMNX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN=C(S2)N3CCC(CC3)CN4C=NC5=CC=CC=C5C4=O
• Molecular Formula: C19H21N5OS
• Molecular Weight: 367.5 g/mol

Description

The compound “3-[[1-(5-Cyclopropyl-1,3,4-thiadiazol-2-yl)piperidin-4-yl]methyl]quinazolin-4-one” is a complex organic molecule that contains several functional groups, including a quinazolinone, a piperidine, and a thiadiazole. These types of compounds are often synthesized for their potential biological activities.

Synthesis Analysis

While the specific synthesis process for this compound is not available, similar compounds are often synthesized through multi-step reactions involving the formation of the individual rings followed by their connection. For example, 1,3,4-thiadiazole derivatives can be synthesized using phenylthiosemicarbazide and methoxy cinnamic acid molecules in the presence of phosphorus oxychloride.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and connectivity of these groups.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be complex and depend on the specific conditions and reagents used. Similar compounds have been shown to undergo a variety of reactions, including those involving the formation or breaking of rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Similar compounds often have properties such as being solid at room temperature and having specific melting points.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization, and potential biological activities. This could include studies to determine its mechanism of action and potential uses in various applications.